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Compound of Interest

Compound Name: Ethoxazene

Cat. No.: B1216092

While Ethoxazene, also known by its chemical name 4-(p-ethoxyphenylazo)-m-
phenylenediamine, is classified as an azo dye, a comprehensive review of scientific literature
and chemical databases reveals no evidence of its use as a dye for biological staining
techniques.[1][2][3] Researchers, scientists, and drug development professionals should be
aware that there are no established protocols or application notes for utilizing Ethoxazene in
histological or cytological preparations.

Ethoxazene (CAS No. 94-10-0) is primarily documented as a chemical intermediate and has
been investigated for its analgesic properties.[1] Its chemical structure contains a chromophoric
azo group (-N=N-), which is characteristic of azo dyes used in various industries. However, the
mere presence of this group does not guarantee its suitability as a biological stain.

Properties of Ethoxazene

A summary of the key chemical properties of Ethoxazene is provided in the table below.
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Property Value

CAS Number 94-10-0

Molecular Formula C14H16N40

Molecular Weight 256.30 g/mol

Synonyms 4-(p-ethoxyph.e.nylazo)-m-phenylenediamine, p-
Ethoxychrysoidine

Appearance Not specified in literature as a staining powder

Solubility Not specified for staining applications

Azo Dyes in Biological Staining

Azo dyes are a significant class of synthetic dyes used extensively in biological research for
staining various cellular components.[4][5][6] These dyes are characterized by the presence of
one or more azo groups, which are responsible for their color. The specificity of staining is
determined by the chemical nature of the aromatic rings and any auxochromic groups attached
to them. These side groups influence the dye's charge and its affinity for different biological
macromolecules such as proteins and nucleic acids.

Common examples of azo dyes used in biological staining include:

Bismarck brown Y: Used for staining mucins and cartilage.

Congo red: Used to identify amyloid deposits in tissues.

Janus green B: A vital stain used for mitochondria.

Methyl orange: Used as a pH indicator and for some histological staining.

Sudan dyes (lll and 1V): Used for staining lipids.[4]

Experimental Workflow for a Typical Azo Dye
Staining
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While no specific protocol exists for Ethoxazene, a general workflow for using an azo dye in a
hypothetical histological staining procedure is outlined below. This diagram illustrates the
logical steps involved in tissue preparation and staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Ethoxazene | lookchem [lookchem.com]
e 2. chemnet.com [chemnet.com]

e 3. GSRS [precision.fda.gov]

4. tandfonline.com [tandfonline.com]

e 5. Azo dyes — biological activity and synthetic strategy | Semantic Scholar
[semanticscholar.org]

e 6. Wasteful Azo Dyes as a Source of Biologically Active Building Blocks - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Ethoxazene: An Azo Dye with No Documented
Application in Biological Staining]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1216092#ethoxazene-as-a-dye-for-biological-
staining-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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